Cas no 852167-33-0 (3-4-(2,5-dimethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole)

• Product Name: 3-4-(2,5-dimethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole
• CAS No: 852167-33-0
• MF: C₁₉H₁₈N₄O₂S
• MW: 366.436822414398
• CID: 5910560
• PubChem ID: 5159934
• Update Time: 2025-05-19

3-4-(2,5-dimethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(4-(2,5-dimethoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)-1H-indole
• 1H-Indole, 3-[4-(2,5-dimethoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl]-
• HMS2246K11
• SMR000017309
• 3-[4-(2,5-dimethoxyphenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]-1H-indole
• 852167-33-0
• F0653-0567
• CHEMBL1422009
• CCG-29771
• MLS000102188
• 3-[4-(2,5-dimethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-1H-indole
• AKOS024592450
• ZINC04061631
• 3-4-(2,5-dimethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole

• Inchi： 1S/C19H18N4O2S/c1-24-12-8-9-17(25-2)16(10-12)23-18(21-22-19(23)26-3)14-11-20-15-7-5-4-6-13(14)15/h4-11,20H,1-3H3
• InChI Key： TXDBGQBWZBGHEF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2N(C3=CC(OC)=CC=C3OC)C(SC)=NN=2)=C1

Computed Properties

• Exact Mass: 366.115
• Monoisotopic Mass: 366.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 656.2±65.0 °C(Predicted)
• pka: 15.02±0.30(Predicted)

Additional information on 3-4-(2,5-dimethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole

Introduction to 3-4-(2,5-dimethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole (CAS No. 852167-33-0)

3-4-(2,5-dimethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole, identified by its CAS number 852167-33-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole and indole chemical classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including dimethoxyphenyl, methylsulfanyl, and the triazol moiety, contributes to its unique chemical properties and makes it a promising candidate for further exploration in drug discovery.

The indole scaffold is particularly noteworthy in medicinal chemistry due to its prevalence in bioactive natural products and pharmacologically relevant molecules. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmitter modulation, immune response modulation, and anti-inflammatory effects. The incorporation of a triazol ring into the indole structure enhances the compound's potential bioactivity by introducing additional hydrogen bonding capabilities and steric constraints that can influence receptor binding affinity.

The dimethoxyphenyl substituent at the 3-4 position of the triazole ring adds another layer of complexity to the molecule. This aromatic group is known to modulate electronic properties and can influence metabolic stability and pharmacokinetic profiles. In particular, dimethoxy-substituted aromatic compounds have been reported to exhibit antioxidant, anti-inflammatory, and anticancer properties. The methylsulfanyl group at the 5-position further contributes to the molecule's chemical diversity, potentially affecting its solubility, lipophilicity, and interaction with biological targets.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently evaluate the biological potential of such complex molecules. The structural features of 3-4-(2,5-dimethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole make it an attractive candidate for virtual screening against various protein targets associated with human diseases. Preliminary computational studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to cancer progression and neurodegenerative disorders.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays indicate that it may possess inhibitory activity against certain kinases and transcription factors implicated in cellular proliferation and survival. The combination of the triazole and indole moieties appears to enhance binding affinity by optimizing hydrogen bonding interactions with key residues in target proteins. Additionally, the presence of polar functional groups may improve cell membrane permeability, facilitating intracellular delivery.

The synthesis of 3-4-(2,5-dimethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as Suzuki-Miyaura cross-coupling for constructing the biphenyl core, nucleophilic substitution for introducing the triazole ring, and thiolation reactions for incorporating the methylsulfanyl group. These synthetic strategies highlight the compound's complexity but also demonstrate its feasibility for large-scale production if required for future preclinical or clinical investigations.

From a medicinal chemistry perspective, this compound exemplifies how structural diversification can lead to novel bioactive entities. The synergistic effects of its various substituents may translate into enhanced therapeutic efficacy compared to simpler analogs. Furthermore, its structural framework suggests potential applications in developing next-generation therapeutics targeting multifaceted disease mechanisms.

Future research directions may include exploring derivatives of this compound with modified functional groups to optimize pharmacokinetic properties or enhance specific biological activities. Additionally, investigating its potential as an intermediate in more complex drug candidates could open new avenues for therapeutic development. As computational methods continue to improve accuracy in predicting molecular interactions, compounds like 3-4-(2,5-dimethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole will likely play a crucial role in accelerating drug discovery pipelines.

The integration of machine learning models with experimental data has further accelerated the evaluation of such molecules' potential therapeutic applications. Predictive models trained on large datasets can rapidly assess binding affinities and predict toxicological profiles before experimental validation is necessary. This approach not only saves time but also allows for more targeted experimentation by prioritizing compounds with high predicted efficacy and low toxicity risk.

In conclusion,3-4-(2,5-dimethoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole (CAS No. 852167-33-0) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its complex architecture and diverse functional groups make it a valuable scaffold for developing novel therapeutics targeting various human diseases. As research progresses，this compound is poised to contribute meaningfully to advancements in medicinal chemistry and drug discovery.